Cas no 61272-76-2 (4-Fluoro-2-iodoaniline)

4-Fluoro-2-iodoaniline Properties

Names and Identifiers

• 4-Fluoro-2-iodoaniline
• 2-IODO-4-FLUOROANILINE
• 2-iodo-4-fluorophenylamine
• 4-fluoro-2-indoaniline
• 4-fluoro-2-iodo-aniline
• 4-FLUORO-2-IODOANLINE
• 4-fluoro-2-iodophenylamine
• 4-fluoro-2-ioodphenylamine
• Benzenamine, 4-fluoro-2-iodo-
• zlchem 368
• PubChem3413
• 2-iodo-4-fluoro-aniline
• 4-fluoro-2-iodobenzenamine
• 4-Fluoro-2-iodo-phenylamine
• KSC493O5B
• ZLC0212
• SETOTRGVPANENO-UHFFFAOYSA-N
• STK513454
• 4-Fluoro-2-iodoaniline, Al
• F0706
• A8502
• AC-3680
• MFCD00042584
• CS-W004776
• AKOS000111237
• BB 0245921
• 4-Fluoro-2-iodoaniline, AldrichCPR
• PS-7633
• AM20050142
• EN300-86398
• AB01932
• SCHEMBL187936
• BDBM626224
• 61272-76-2
• FT-0601207
• DTXSID30380847
• DB-005352
• 4-fluoro-2-iodoaniline
• 2-iodo-4-fluoroaniline
• +Expand

• MDL： MFCD00042584
• InChIKey： SETOTRGVPANENO-UHFFFAOYSA-N
• Inchi： 1S/C6H5FIN/c7-4-1-2-6(9)5(8)3-4/h1-3H,9H2
• SMILES： IC1C([H])=C(C([H])=C([H])C=1N([H])[H])F

Computed Properties

• Exact Mass: 236.94507g/mol
• Surface Charge: 0
• XLogP3: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 236.94507g/mol
• Monoisotopic Mass: 236.94507g/mol
• Topological Polar Surface Area: 26Ų
• Heavy Atom Count: 9
• Complexity: 99.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.59370
• PSA: 26.02000
• Refractive Index: 1.6340 to 1.6380
• Water Partition Coefficient: Not miscible in water.
• Boiling Point: 259.8℃ at 760 mmHg
• Melting Point: No data available
• Flash Point: 110.9℃
• Color/Form: Yellow or brown liquid
• Density: 1.990(lit.)

4-Fluoro-2-iodoaniline Security Information

• Symbol: GHS07
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：UN2810
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• PackingGroup：III
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：warning
• HazardClass：6.1

4-Fluoro-2-iodoaniline Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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